4-Octyl-3-thiosemicarbazide
Overview
Description
4-Octyl-3-thiosemicarbazide is a chemical compound with the molecular formula C9H21N3S . It is used in laboratory settings and has been the subject of various studies due to its wide range of potential applications .
Synthesis Analysis
The synthesis of 4-Octyl-3-thiosemicarbazide and similar compounds has been the subject of several studies . These studies have focused on optimizing the chemical reactions involved in the synthesis of these compounds . The synthesis process often involves the condensation of thiosemicarbazide with a suitable aldehyde or ketone .
Molecular Structure Analysis
The molecular structure of 4-Octyl-3-thiosemicarbazide consists of 9 carbon atoms, 21 hydrogen atoms, 3 nitrogen atoms, and 1 sulfur atom . The molecular weight of the compound is 203.35 g/mol . The compound has a complex structure, with a topological polar surface area of 82.2 Ų .
Chemical Reactions Analysis
Thiosemicarbazides, such as 4-Octyl-3-thiosemicarbazide, have been the focus of chemists and biologists due to their wide range of pharmacological effects . The reaction of residue of acyl-thiosemicarbazide fixation on the structure of 5-nitrobenzimidazole by a sulphonic group has been studied .
Physical And Chemical Properties Analysis
The physical and chemical properties of 4-Octyl-3-thiosemicarbazide include a molecular weight of 203.35 g/mol, a topological polar surface area of 82.2 Ų, and a complexity of 128 . The compound also has a rotatable bond count of 7 .
Mechanism of Action
Target of Action
Thiosemicarbazide derivatives, including 4-Octyl-3-thiosemicarbazide, have been the subject of many studies due to their expansive range of biological activities . They have been found to exhibit antimicrobial, anti-inflammatory, and anticancer properties . .
Mode of Action
Thiosemicarbazide derivatives are known for their expansive range of biological activities . The structural stability and biological effects attributed to 1,3,4-thiadiazole structures stem from the –N=C–S– functional group nestled within their frameworks .
Biochemical Pathways
Thiosemicarbazide derivatives have been found to exhibit a wide range of biological activities, suggesting that they may interact with multiple biochemical pathways .
Pharmacokinetics
A study on thiosemicarbazide derivatives suggested that these compounds may have high bioavailability and bioactivity .
Result of Action
Thiosemicarbazide derivatives have been found to exhibit antimicrobial, anti-inflammatory, and anticancer properties .
Action Environment
The biological activity of thiosemicarbazide derivatives suggests that they may be influenced by various environmental factors .
Safety and Hazards
4-Octyl-3-thiosemicarbazide is considered hazardous. When heated to decomposition, it emits very toxic fumes of sulfur oxides and nitrogen oxides . This material is highly toxic by ingestion and may induce goiter and cause delayed toxic effects in blood and skin . It may also be mutagenic in human cells .
Future Directions
The future directions of research on 4-Octyl-3-thiosemicarbazide and similar compounds are focused on increasing their applicative potential in the field of biochemistry, with a wide range of medical applications . The aim is to obtain new compounds with delayed chemoresistance, non-toxicity, and to elucidate the mechanism of action on the Koch bacillus and to establish the links between chemical structure and chemotherapeutic activity .
properties
IUPAC Name |
1-amino-3-octylthiourea |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H21N3S/c1-2-3-4-5-6-7-8-11-9(13)12-10/h2-8,10H2,1H3,(H2,11,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HIVORGQURSSTBG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCNC(=S)NN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H21N3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50375073 |
Source
|
| Record name | 4-Octyl-3-thiosemicarbazide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50375073 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
203.35 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Octyl-3-thiosemicarbazide | |
CAS RN |
13207-36-8 |
Source
|
| Record name | 4-Octyl-3-thiosemicarbazide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50375073 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 13207-36-8 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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